Cas no 2680722-83-0 (Prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate)

Prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate is a specialized azetidine-based compound featuring both alkyne and acrylate functional groups. Its unique structure, combining a strained azetidine ring with reactive ethynyl and prop-2-en-1-yl moieties, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s rigid, sterically hindered framework enables selective reactivity, particularly in cycloaddition and cross-coupling reactions. Its dual functionalization allows for versatile derivatization, facilitating applications in drug discovery and materials science. The 3,3-dimethyl substitution enhances stability while maintaining reactivity, making it suitable for controlled modifications. This compound is particularly useful in constructing complex heterocycles or polymer precursors with tailored properties.

Prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate structure

2680722-83-0 structure

Product Name:Prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate

CAS No:2680722-83-0

MF:C₁₁H₁₅NO₂

MW:193.242303133011

CID:5647139

PubChem ID:165915843

Update Time:2025-05-21

Prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate
- EN300-28271831
- 2680722-83-0
- Prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate
- Inchi： 1S/C11H15NO2/c1-5-7-14-10(13)12-8-11(3,4)9(12)6-2/h2,5,9H,1,7-8H2,3-4H3
- InChI Key： DTPDBBZFDOUEQP-UHFFFAOYSA-N
- SMILES： O(CC=C)C(N1CC(C)(C)C1C#C)=O

Computed Properties

Exact Mass: 193.110278721g/mol
Monoisotopic Mass: 193.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 29.5Å²

Prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-28271831-0.05g	prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate	2680722-83-0	0.05g	$1344.0	2023-09-09
Enamine	EN300-28271831-0.1g	prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate	2680722-83-0	0.1g	$1408.0	2023-09-09
Enamine	EN300-28271831-0.25g	prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate	2680722-83-0	0.25g	$1472.0	2023-09-09
Enamine	EN300-28271831-0.5g	prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate	2680722-83-0	0.5g	$1536.0	2023-09-09
Enamine	EN300-28271831-1.0g	prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate	2680722-83-0	1g	$2050.0	2023-05-25
Enamine	EN300-28271831-2.5g	prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate	2680722-83-0	2.5g	$3136.0	2023-09-09
Enamine	EN300-28271831-5.0g	prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate	2680722-83-0	5g	$5949.0	2023-05-25
Enamine	EN300-28271831-10.0g	prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate	2680722-83-0	10g	$8819.0	2023-05-25
Enamine	EN300-28271831-1g	prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate	2680722-83-0	1g	$1599.0	2023-09-09
Enamine	EN300-28271831-5g	prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate	2680722-83-0	5g	$4641.0	2023-09-09

Prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Additional information on Prop-2-en-1-yl 2-ethynyl-3,3-dimethylazetidine-1-carboxylate

Prop-2-en-1-yl 2-Ethynyl-3,3-Dimethylazetidine-1-Carboxylate: A Comprehensive Overview

The compound Prop-2-en-1-yl 2-Ethynyl-3,3-Dimethylazetidine-1-Carboxylate, identified by the CAS number CAS No. 2680722-83, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of the propenyl group and the ethynyl substituent adds unique reactivity and functionality to this molecule.

Recent studies have highlighted the importance of azetidines in drug design due to their rigid structure and ability to form hydrogen bonds. The Propenyl group in this compound introduces unsaturation, which can enhance the molecule's stability and reactivity. Additionally, the ethynyl group contributes to its ability to participate in conjugation, making it a valuable component in synthetic chemistry.

The synthesis of Propenyl 2-Ethynyl Azetidine Carboxylate involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications.

In terms of applications, this compound has shown promise in the development of new materials with tailored properties. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and coordination chemistry. Furthermore, its unique electronic properties make it an interesting subject for studies in organic electronics.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure of this compound. Quantum mechanical calculations have revealed that the conjugation between the ethynyl group and the azetidine ring significantly influences its reactivity. This insight has paved the way for new strategies in synthesizing similar compounds with enhanced functionality.

The study of CAS No. 2680722 has also contributed to our understanding of stereochemistry in azetidines. The dimethyl substituents on the azetidine ring create a chiral environment, which is crucial for enantioselective reactions. This property has been exploited in asymmetric synthesis, leading to the development of novel chiral compounds with potential therapeutic applications.

In conclusion, Propenyl 2-Ethynyl Azetidine Carboxylate represents a significant advancement in organic chemistry. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery, material science, and catalysis. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.